1-(2-Methoxynaphthalen-1-yl)sulfinyl-4-[3-(trifluoromethyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Methoxynaphthalen-1-yl)sulfinyl-4-[3-(trifluoromethyl)phenyl]piperazine, commonly known as MTSET, is a chemical compound that has been widely used in scientific research. It is a sulfhydryl-reactive compound, which means that it can modify the structure and function of proteins by reacting with cysteine residues.
Scientific Research Applications
Serotonin Receptor Antagonism and Selectivity Improvement One study focused on analogues of the 5-HT1A serotonin antagonist, aiming to improve selectivity by modifying the molecular structure, leading to compounds with better affinity and selectivity for 5-HT1A receptors over alpha 1-adrenergic receptors. This research has implications for the development of more selective and potent therapeutic agents (Raghupathi et al., 1991).
Crystal Structure and Computational Analysis Another study synthesized novel piperazine derivatives and performed crystal structure studies along with density functional theory (DFT) calculations. This research contributes to understanding the molecular interactions and stability of these compounds, which is crucial for drug design and material science applications (Kumara et al., 2017).
5-HT7 Receptor Antagonism Research on piperazine derivatives as 5-HT7 receptor antagonists shows potential therapeutic applications in treating disorders related to this receptor. The study identified compounds with significant inhibitory effects on the 5-HT7 receptor, highlighting the therapeutic potential of piperazine derivatives (Yoon et al., 2008).
Fluorescent Ligands for Receptor Visualization The synthesis of fluorescent ligands based on piperazine structure for 5-HT1A receptors provides tools for studying receptor distribution and function. This approach is valuable for both research and diagnostic purposes, offering insights into receptor-mediated processes (Lacivita et al., 2009).
properties
IUPAC Name |
1-(2-methoxynaphthalen-1-yl)sulfinyl-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21F3N2O2S/c1-29-20-10-9-16-5-2-3-8-19(16)21(20)30(28)27-13-11-26(12-14-27)18-7-4-6-17(15-18)22(23,24)25/h2-10,15H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDRPOIRYWIGDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)S(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.